Cas no 52488-36-5 (4-Bromo-1H-indole)

4-Bromo-1H-indole is a halogenated indole derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its bromine substituent at the 4-position enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig transformations. This compound serves as a key building block for the preparation of biologically active molecules, including indole-based pharmaceuticals and agrochemicals. Its stable crystalline form and high purity make it suitable for precise synthetic applications. Researchers value 4-Bromo-1H-indole for its compatibility with diverse reaction conditions and its role in constructing complex heterocyclic frameworks. Proper handling under inert conditions is recommended due to its sensitivity to light and moisture.

4-Bromo-1H-indole structure

Product Name:4-Bromo-1H-indole

CAS No:52488-36-5

MF:C₈H₆BrN

MW:196.043941020966

MDL:MFCD00671502

CID:56248

PubChem ID:676494

Update Time:2025-06-09

4-Bromo-1H-indole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1H-indole
- 4-BROMOINDOLE
- RARECHEM AH BS 0081
- 4-BROMO-1H-INDOLE,4-BROMOINDOLE
- 4-BROMO-1H-INDAZOLE
- 4-BROMO-INDOLE pure
- 1H-INDOLE,4-BROMO
- 4-Brom-indol
- 4-bromindole
- 4-bromo-indole
- 1H-INDOLE, 4-BROMO-
- FT-0630305
- B1797
- CHEMBL1922275
- SCHEMBL147290
- AM20040627
- MFCD00671502
- NS00121713
- GEO-00479
- SY008903
- B-8404
- GRJZJFUBQYULKL-UHFFFAOYSA-N
- PB10160
- 4-Bromoindole, 96%
- InChI=1/C8H6BrN/c9-7-2-1-3-8-6(7)4-5-10-8/h1-5,10H
- BCP00057
- 52488-36-5
- CS-D1365
- FT-0601205
- BDBM50358748
- AKOS005146230
- AC-1029
- A15618
- BP-10280
- GRJZJFUBQYULKL-UHFFFAOYSA-
- EN300-102700
- MS-1992
- B-8400
- AC-6685
- DTXSID50350300
- Z1255488032
- 4-Bromoindole,95%
- BBL100638
- STL554432
- DB-006731
- MDL： MFCD00671502
- Inchi： 1S/C8H6BrN/c9-7-2-1-3-8-6(7)4-5-10-8/h1-5,10H
- InChI Key： GRJZJFUBQYULKL-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C1C=CN2
- BRN： 114891

Computed Properties

Exact Mass: 194.96800
Monoisotopic Mass: 194.968
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 15.8A^2

Experimental Properties

Color/Form: Liquid
Density: 1.563 g/mL at 25 °C(lit.)
Melting Point: 17 ºC
Boiling Point: 96°C/1mmHg(lit.)
Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C
Refractive Index: n20/D 1.655(lit.)
Water Partition Coefficient: Not miscible in water.
PSA: 15.79000
LogP: 2.93040
Sensitiveness: Light Sensitive
Solubility: Insoluble in water

4-Bromo-1H-indole Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
HazardClass：IRRITANT, KEEP COLD
Storage Condition：Store at room temperature
Risk Phrases：R36/37/38
Safety Term：S26;S36

4-Bromo-1H-indole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B1797-5g	4-Bromo-1H-indole	52488-36-5	95.0%(GC)	5g	￥690.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B1797-1g	4-Bromo-1H-indole	52488-36-5	95.0%(GC)	1g	￥230.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B129R-1g	4-Bromo-1H-indole	52488-36-5	98%	1g	￥122.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B129R-5g	4-Bromo-1H-indole	52488-36-5	98%	5g	￥363.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B129R-25g	4-Bromo-1H-indole	52488-36-5	98%	25g	￥1275.0	2022-05-30
Fluorochem	013448-1g	4-Bromoindole	52488-36-5	98%	1g	￡15.00	2022-02-28
Fluorochem	013448-5g	4-Bromoindole	52488-36-5	98%	5g	￡55.00	2022-02-28
Fluorochem	013448-25g	4-Bromoindole	52488-36-5	98%	25g	￡190.00	2022-02-28
Fluorochem	013448-100g	4-Bromoindole	52488-36-5	98%	100g	￡329.00	2022-02-28
AstaTech	56108-5/G	4-BROMOINDOLE	52488-36-5	95%	5/G	$44	2022-06-02

4-Bromo-1H-indole Production Method

4-Bromo-1H-indole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:52488-36-5)4-溴吲哚

Order Number:LE2475143;LE2027

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:41

Price ($):discuss personally

Email:18501500038@163.com

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:52488-36-5)4-Bromo-1H-indole

Order Number:A15618

Stock Status:in Stock

Quantity:500g/100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:00

Price ($):1331.0/266.0

Email:sales@amadischem.com

Product Official Link

4-Bromo-1H-indole Related Literature

1. A synthetic route to 1,4-disubstituted tetrahydro-β-carbolines and tetrahydropyranoindoles via ring-opening/Pictet–Spengler reaction of aziridines and epoxides with indoles/aldehydes

Imtiyaz Ahmad Wani,Gaurav Goswami,Sahid Sk,Abhijit Mal,Masthanvali Sayyad,Manas K. Ghorai Org. Biomol. Chem. 2020 18 272
2. Synthesis of α-indolylacrylates as potential anticancer agents using a Br?nsted acid ionic liquid catalyst and the butyl acetate solvent

Ahmed El-Harairy,Mennatallah Shaheen,Jun Li,Yuzhou Wu,Minghao Li,Yanlong Gu RSC Adv. 2020 10 13507
3. Inter- and intra-molecular C–H borylation for the formation of PAHs containing triarylborane and indole units

A. Escande,D. L. Crossley,J. Cid,I. A. Cade,I. Vitorica-Yrezabal,M. J. Ingleson Dalton Trans. 2016 45 17160
4. The palladium-catalyzed direct C3-cyanation of indoles using acetonitrile as the cyanide source

Bifu Liu,Min Liu,Qiang Li,Yuanhua Li,Kejun Feng,Yongbo Zhou Org. Biomol. Chem. 2020 18 6108
5. Novel isatin derivatives of podophyllotoxin: synthesis and cytotoxic evaluation against human leukaemia cancer cells as potent anti-MDR agents

Lei Zhang,Fan Chen,Jing Wang,Yongzheng Chen,Zeguo Zhang,Ya Lin,Xinling Zhu RSC Adv. 2015 5 97816

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

52488-36-5 (4-Bromo-1H-indole) Related Products

Recommended suppliers